rac-1-tert-butyl 2-methyl (2R,5S)-5-cyanopyrrolidine-1,2-dicarboxylate, cis
Overview
Description
Rac-1-tert-butyl 2-methyl (2R,5S)-5-cyanopyrrolidine-1,2-dicarboxylate, cis (Rac-1-t-Bu-2-Me-5-CN-Pyrrolidine-1,2-dicarboxylate, cis) is a synthetic molecule with a wide range of applications in scientific research. It is a chiral, tricyclic compound, containing a cyanopyrrolidine ring system. The molecule is known to be a potent inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of thymidylate and the catabolism of folate. Rac-1-t-Bu-2-Me-5-CN-Pyrrolidine-1,2-dicarboxylate, cis has been studied for its potential use as a drug to treat various diseases, including cancer, malaria, and bacterial infections.
Scientific Research Applications
Rac-1-t-Bu-2-Me-5-CN-Pyrrolidine-1,2-dicarboxylate, cis has been studied for its potential use as a drug to treat various diseases, including cancer, malaria, and bacterial infections. In particular, the molecule has been studied for its potential to inhibit the growth of cancer cells. Studies have shown that the molecule is able to inhibit the growth of a variety of cancer cell lines, including lung, breast, and ovarian cancer. Furthermore, the molecule has also been studied for its potential to inhibit the growth of malaria parasites and certain bacterial strains.
Mechanism of Action
Rac-1-t-Bu-2-Me-5-CN-Pyrrolidine-1,2-dicarboxylate, cis is known to be a potent inhibitor of the enzyme dihydrofolate reductase (DHFR). DHFR is involved in the synthesis of thymidylate and the catabolism of folate. The molecule binds to the active site of DHFR and inhibits its activity. This inhibition of DHFR activity prevents the synthesis of thymidylate and the catabolism of folate, which in turn leads to the death of the cell.
Biochemical and Physiological Effects
Rac-1-t-Bu-2-Me-5-CN-Pyrrolidine-1,2-dicarboxylate, cis has been studied for its potential to inhibit the growth of cancer cells, malaria parasites, and certain bacterial strains. Studies have shown that the molecule is able to inhibit the growth of these cells by inhibiting the activity of the enzyme dihydrofolate reductase (DHFR). In addition, the molecule has also been studied for its potential to modulate the activity of other enzymes involved in the synthesis of DNA and RNA, as well as in the metabolism of fatty acids. Furthermore, the molecule has also been studied for its potential to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
Rac-1-t-Bu-2-Me-5-CN-Pyrrolidine-1,2-dicarboxylate, cis has a number of advantages for use in laboratory experiments. The molecule is relatively easy to synthesize and is relatively stable when stored. Furthermore, the molecule is relatively non-toxic and has a low potential for causing side effects. However, the molecule has a number of limitations for use in laboratory experiments. The molecule is relatively expensive to produce and has a short shelf life. In addition, the molecule is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
The potential applications of Rac-1-t-Bu-2-Me-5-CN-Pyrrolidine-1,2-dicarboxylate, cis are still being explored. Future research could focus on the development of more efficient synthesis methods and the optimization of the molecule’s activity against various diseases. Additionally, research could focus on the development of new derivatives of the molecule that could be used to target specific diseases. Furthermore, research could focus on the development of novel delivery systems for the molecule, as well as on the development of new uses for the molecule, such as in the treatment of neurological disorders.
Synthesis Methods
Rac-1-t-Bu-2-Me-5-CN-Pyrrolidine-1,2-dicarboxylate, cis can be synthesized using a variety of methods, including a nucleophilic substitution reaction, a radical cyclization reaction, and a palladium-catalyzed reaction. In the nucleophilic substitution reaction, a primary amine is reacted with a chloroformate to form the desired product. In the radical cyclization reaction, a halogenated alkene is reacted with a radical initiator to form the desired product. Finally, in the palladium-catalyzed reaction, a palladium-catalyzed cross-coupling reaction is used to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-1-tert-butyl 2-methyl (2R,5S)-5-cyanopyrrolidine-1,2-dicarboxylate, cis involves the following steps: protection of the carboxylic acid group, formation of the pyrrolidine ring, introduction of the cyano group, and removal of the protecting group.", "Starting Materials": [ "tert-butyl 2-methylpyrrolidine-1,2-dicarboxylate", "methyl iodide", "sodium cyanide", "triethylamine", "acetic anhydride", "pyridine", "dichloromethane", "diethyl ether", "water", "sodium bicarbonate", "sodium sulfate" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting tert-butyl 2-methylpyrrolidine-1,2-dicarboxylate with acetic anhydride and pyridine in dichloromethane to form the corresponding tert-butyl ester.", "Step 2: Formation of the pyrrolidine ring by reacting the tert-butyl ester with methyl iodide and triethylamine in diethyl ether to form the corresponding N-methylpyrrolidine derivative.", "Step 3: Introduction of the cyano group by reacting the N-methylpyrrolidine derivative with sodium cyanide in water to form the corresponding cyano derivative.", "Step 4: Removal of the protecting group by reacting the cyano derivative with sodium bicarbonate in water to form the corresponding carboxylic acid derivative, which is then purified by recrystallization from ethanol to obtain rac-1-tert-butyl 2-methyl (2R,5S)-5-cyanopyrrolidine-1,2-dicarboxylate, cis." ] } | |
CAS RN |
2751983-56-7 |
Product Name |
rac-1-tert-butyl 2-methyl (2R,5S)-5-cyanopyrrolidine-1,2-dicarboxylate, cis |
Molecular Formula |
C12H18N2O4 |
Molecular Weight |
254.3 |
Purity |
95 |
Origin of Product |
United States |
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